2-Bromopropyl propionate
Overview
Description
“2-Bromopropyl propionate” is a chemical compound with the molecular formula C6H11BrO2 . It is also known by other names such as “2-bromopropyl propanoate” and has a molecular weight of 195.05 g/mol .
Molecular Structure Analysis
The molecular structure of “2-Bromopropyl propionate” can be represented by the InChI code 1S/C6H11BrO2/c1-3-6(8)9-4-5(2)7/h5H,3-4H2,1-2H3 . This compound has a rotatable bond count of 4, a hydrogen bond donor count of 0, and a hydrogen bond acceptor count of 2 .
Physical And Chemical Properties Analysis
“2-Bromopropyl propionate” has a molecular weight of 195.05 g/mol . It has a computed XLogP3-AA value of 1.8, indicating its lipophilicity . The compound has a topological polar surface area of 26.3 Ų . The exact mass and monoisotopic mass of the compound are both 193.99424 g/mol .
Scientific Research Applications
Organic Synthesis and α-Bromination Reactions
2-Bromopropyl propionate serves as a valuable reagent in organic synthesis. Specifically, it participates in α-bromination reactions of carbonyl compounds. The α-bromination reaction is significant in organic chemistry, but suitable brominating reagents are often limited . Researchers explore its use in creating functionalized molecules and modifying existing structures.
Safety and Hazards
Mechanism of Action
Target of Action
2-Bromopropyl propionate is a chemical compound with the formula C6H11BrO2 Similar compounds such as 2-bromopropanoic acid have been studied .
Mode of Action
It’s structurally similar compound, 2-bromopropane, undergoes elimination reactions where the hydroxide ion acts as a base, removing a hydrogen ion from the carbon atom next to the one holding the bromine . The resulting rearrangement of the electrons expels the bromine as a bromide ion and produces propene .
Biochemical Pathways
Propionate, a related compound, is known to be involved in various metabolic pathways, including fermentative pathways, biosynthetic pathways, and amino acid catabolic pathways . It’s also known to have protective effects on the blood-brain barrier .
Result of Action
Related compounds such as propionate have been shown to have various effects, including inhibiting pathways associated with non-specific microbial infections and protecting the blood-brain barrier from oxidative stress .
properties
IUPAC Name |
2-bromopropyl propanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11BrO2/c1-3-6(8)9-4-5(2)7/h5H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YCBKTQWFIBVEQP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)OCC(C)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11BrO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromopropyl propionate | |
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